Cas no 131034-44-1 (Benzoic acid, 4-(acetyloxy)-2-fluoro-)

Benzoic acid, 4-(acetyloxy)-2-fluoro- structure
131034-44-1 structure
Product Name:Benzoic acid, 4-(acetyloxy)-2-fluoro-
CAS No:131034-44-1
MF:C9H7FO4
MW:198.147886514664
CID:1230500
Update Time:2024-08-05

Benzoic acid, 4-(acetyloxy)-2-fluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(acetyloxy)-2-fluoro-
    • 4-acetoxy-2-fluorobenzoic acid
    • Inchi: 1S/C9H7FO4/c1-5(11)14-6-2-3-7(9(12)13)8(10)4-6/h2-4H,1H3,(H,12,13)
    • InChI Key: CVRUBIOUACCYQY-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=C(OC(C)=O)C=C1F

Computed Properties

  • Exact Mass: 198.03281

Experimental Properties

  • Density: 1.377±0.06 g/cm3(Predicted)
  • Boiling Point: 321.2±32.0 °C(Predicted)
  • PSA: 63.6
  • pka: 3.12±0.10(Predicted)
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